molecular formula C7H6BrF2N B6231733 6-bromo-3-(difluoromethyl)-2-methylpyridine CAS No. 1805279-63-3

6-bromo-3-(difluoromethyl)-2-methylpyridine

Cat. No. B6231733
CAS RN: 1805279-63-3
M. Wt: 222
InChI Key:
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Description

“6-bromo-3-(difluoromethyl)-2-methylpyridine” is a chemical compound with the molecular formula C10H6BrF2N . It has a molecular weight of 258.06 .


Synthesis Analysis

The synthesis of similar compounds often involves various synthetic techniques. For instance, isoxazoles can be synthesized via different pathways using both homogeneous and heterogeneous catalysts . The most broadly researched and reported synthesis of isoxazole derivative is through the (3 + 2) cycloaddition reaction of an alkyne that acts as a dipolarophile and nitrile oxide as the dipole .


Molecular Structure Analysis

The molecular structure of “6-bromo-3-(difluoromethyl)-2-methylpyridine” can be analyzed using various techniques such as NMR, HPLC, LC-MS, UPLC & more . The compound crystallizes in a monoclinic crystal system with a space group of P2 1/n .


Chemical Reactions Analysis

The chemical reactions of similar compounds have been studied extensively. For example, 3-(bromoacetyl)coumarins have been used as versatile building blocks in the preparation of critical polyfunctionalized heterocyclic systems and other industrially significant scaffolds .


Physical And Chemical Properties Analysis

The physical and chemical properties of “6-bromo-3-(difluoromethyl)-2-methylpyridine” include its molecular weight (258.06) and its molecular formula (C10H6BrF2N) . More detailed properties such as melting point, boiling point, and density were not found in the search results.

Safety and Hazards

The safety data sheet for a similar compound, 6-Bromo-3-pyridinecarboxaldehyde, indicates that it causes skin irritation, serious eye irritation, may cause an allergic skin reaction, and may cause respiratory irritation .

properties

{ "Design of the Synthesis Pathway": "The synthesis of 6-bromo-3-(difluoromethyl)-2-methylpyridine can be achieved through a multi-step process involving the introduction of the bromine and difluoromethyl groups onto a pyridine ring.", "Starting Materials": [ "2-methylpyridine", "bromine", "difluoromethane", "sodium hydroxide", "potassium carbonate", "acetic acid", "sulfuric acid", "hydrogen peroxide" ], "Reaction": [ "Step 1: Bromination of 2-methylpyridine using bromine in acetic acid to yield 6-bromo-2-methylpyridine.", "Step 2: Difluoromethylation of 6-bromo-2-methylpyridine using difluoromethane and potassium carbonate in DMF to yield 6-bromo-3-(difluoromethyl)-2-methylpyridine.", "Step 3: Oxidation of 6-bromo-3-(difluoromethyl)-2-methylpyridine using hydrogen peroxide and sulfuric acid to remove any impurities and obtain the final product." ] }

CAS RN

1805279-63-3

Product Name

6-bromo-3-(difluoromethyl)-2-methylpyridine

Molecular Formula

C7H6BrF2N

Molecular Weight

222

Purity

95

Origin of Product

United States

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